Cas no 78725-46-9 (3-[3-(trifluoromethyl)phenoxy]benzaldehyde)
3-[3-(Trifluoromethyl)phenoxy]benzaldehyde is a fluorinated aromatic aldehyde characterized by its trifluoromethyl and phenoxy substituents, which enhance its reactivity and stability in synthetic applications. The electron-withdrawing nature of the trifluoromethyl group influences the compound's electrophilic properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. The compound's structural features contribute to its utility in constructing complex molecules with improved metabolic stability and lipophilicity. Suitable for use under controlled conditions, it requires handling in accordance with standard safety protocols for aldehydes and fluorinated compounds.
![3-[3-(trifluoromethyl)phenoxy]benzaldehyde structure](https://ossimg.kuujia.com/scimg/79000/78725-46-9x500.png)
78725-46-9 structure
Product Name:3-[3-(trifluoromethyl)phenoxy]benzaldehyde
CAS No:78725-46-9
MF:C14H9F3O2
MW:266.215274572372
MDL:MFCD00003356
CID:569987
PubChem ID:522711
Update Time:2025-05-28
3-[3-(trifluoromethyl)phenoxy]benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-[3-(trifluoromethyl)phenoxy]-
- 3-[3-(Trifluoromethyl)phenoxy]benzaldehyde
- 3-(3-[Trifluoromethyl]phenoxy)benzaldehyde
- Benzaldehyde,3-[3-(trifluoromethyl)phenoxy]
- 78725-46-9
- EINECS 278-976-4
- A839479
- 3-(3'-(Trifluoromethyl)phenoxy)benzaldehyde
- 3-(3-Trifluoromethylphenoxy)benzaldehyde
- SCHEMBL417140
- 3-{[3-(trifluoromethyl)phenyl]oxy}benzaldehyde
- Z119977588
- CS-0060414
- NS00125087
- 3-[3-(trifluoromethyl)-phenoxy]benzaldehyde
- 3-(3-(TRIFLUOROMETHYL)PHENOXY)BENZALDEHYDE
- AKOS001171579
- {3-[3-(trifluoromethyl)phenoxy]phenyl}formaldehyde
- m-[m-(trifluoromethyl)phenoxy]benzaldehyde
- CK2102
- SY107308
- FT-0641690
- STR06012
- 3-(3-trifluoromethyl phenoxy)-benzaldehyde
- DTXSID70229261
- MFCD00003356
- RPORRWJOHNQOHN-UHFFFAOYSA-
- Benzaldehyde, 3-[3-(trifluoromethyl)phenoxy]-
- 3-[3-(Trifluoromethyl)phenoxy]benzaldehyde, 97%
- InChI=1/C14H9F3O2/c15-14(16,17)11-4-2-6-13(8-11)19-12-5-1-3-10(7-12)9-18/h1-9H
- EN300-21805
- 3-Formyl-3'-(trifluoromethyl)diphenylether
- DB-008269
- 3-[3-(trifluoromethyl)phenoxy]benzaldehyde
-
- MDL： MFCD00003356
- Inchi： 1S/C14H9F3O2/c15-14(16,17)11-4-2-6-13(8-11)19-12-5-1-3-10(7-12)9-18/h1-9H
- InChI Key： RPORRWJOHNQOHN-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)OC1C=CC=C(C=O)C=1)(F)F
Computed Properties
- Exact Mass: 266.05500
- Monoisotopic Mass: 266.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.284 g/mL at 25 °C(lit.)
- Boiling Point: 130 °C/1.4 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.538(lit.)
- PSA: 26.30000
- LogP: 4.31020
- Solubility: Not available
3-[3-(trifluoromethyl)phenoxy]benzaldehyde Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
3-[3-(trifluoromethyl)phenoxy]benzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
3-[3-(trifluoromethyl)phenoxy]benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143100-25g |
3-(3-(Trifluoromethyl)phenoxy)benzaldehyde |
78725-46-9 | 95% | 25g |
$353.60 | 2023-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 195391-5G |
3-[3-(trifluoromethyl)phenoxy]benzaldehyde |
78725-46-9 | 97% | 5G |
￥876.19 | 2022-02-24 | |
| abcr | AB452213-1 g |
3-(3-Trifluoromethylphenoxy)benzaldehyde; . |
78725-46-9 | 1g |
€102.70 | 2023-07-18 | ||
| abcr | AB452213-5 g |
3-(3-Trifluoromethylphenoxy)benzaldehyde; . |
78725-46-9 | 5g |
€196.60 | 2023-07-18 | ||
| abcr | AB452213-10 g |
3-(3-Trifluoromethylphenoxy)benzaldehyde; . |
78725-46-9 | 10g |
€290.50 | 2023-07-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE202-1g |
3-[3-(trifluoromethyl)phenoxy]benzaldehyde |
78725-46-9 | 95+% | 1g |
204.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE202-200mg |
3-[3-(trifluoromethyl)phenoxy]benzaldehyde |
78725-46-9 | 95+% | 200mg |
73.0CNY | 2021-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48300-5g |
3-(3-(Trifluoromethyl)phenoxy)benzaldehyde |
78725-46-9 | 95% | 5g |
¥662.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48300-1g |
3-(3-(Trifluoromethyl)phenoxy)benzaldehyde |
78725-46-9 | 95% | 1g |
¥215.0 | 2024-07-18 | |
| abcr | AB452213-250mg |
3-(3-Trifluoromethylphenoxy)benzaldehyde; . |
78725-46-9 | 250mg |
€78.90 | 2025-02-21 |
3-[3-(trifluoromethyl)phenoxy]benzaldehyde Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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